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Compound of Interest

Compound Name: 5,5-Dimethyloxolane-3-thiol

CAS No.: 1935942-49-6

Cat. No.: B2442446

Get Quote

Executive Summary
Target Molecule: 5,5-Dimethyloxolane-3-thiol (C₆H₁₂OS) CAS Registry Number: (Analogous

to 136954-20-6 for the furanone precursor) Key Challenge: The primary synthetic challenge lies

in the regioselective installation of the thiol group at position 3 relative to the gem-dimethyl

steric blockade at position 5. Direct thiolation is prone to elimination side reactions; therefore,

this guide prioritizes a Ring-Closing Metathesis (RCM) approach for scaffold construction,

followed by a stereocontrolled Mitsunobu Thiolation.

Part 1: Retrosynthetic Analysis & Strategy
To guarantee high purity and structural integrity, we deconstruct the target into a reliable

dihydrofuran precursor.

Structural Logic
The target features a tetrahydrofuran (oxolane) core. The gem-dimethyl group at C5 creates a

significant steric environment. To avoid the formation of thermodynamic mixtures, the ring is

best closed before functionalizing the thiol.
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Disconnection Strategy:

C–S Bond Formation: The thiol is installed via nucleophilic displacement of an activated

alcohol (mesylate or Mitsunobu intermediate).

C–O Ring Formation: The 5-membered ether ring is constructed via Ring-Closing Metathesis

(RCM) of a diallyl ether derivative.

Regiocontrol: Hydroboration of the resulting alkene is directed by the steric bulk of the gem-

dimethyl group to the distal carbon (C3/C4), ensuring the correct regioisomer.

Pathway Visualization
The following diagram outlines the logical flow from commodity precursors to the final thiol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2442446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Methyl-3-buten-2-ol
(Commodity Precursor)

Allyl(1,1-dimethylallyl)ether
(Williamson Ether)

Allyl Bromide, NaH

2,2-Dimethyl-2,5-dihydrofuran
(RCM Product)

Grubbs II Cat.
(Ring Closing)

5,5-Dimethyltetrahydrofuran-3-ol
(Key Intermediate)

1. BH3-THF
2. H2O2, NaOH

(Regioselective Hydroboration)

S-Thioacetate Intermediate

DIAD, PPh3, AcSH
(Mitsunobu)

5,5-Dimethyloxolane-3-thiol
(Final Product)

LiAlH4 or NaOH
(Hydrolysis)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2442446/docs?utm_src=pdf-body-img#technical-guide-synthesis-pathways-for-5-5-dimethyloxolane-3-thiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2442446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Retrosynthetic logic flow utilizing RCM and Mitsunobu inversion for precise

regiocontrol.

Part 2: Detailed Synthetic Protocols
Route A: The "Precision" RCM Pathway (Recommended)
This route is preferred for research and drug development applications due to its modularity

and the high purity of the resulting intermediate.

Step 1: Synthesis of Allyl(1,1-dimethylallyl)ether
We utilize a Williamson ether synthesis. The tertiary alcohol requires strong deprotonation to

overcome steric hindrance during the attack on allyl bromide.

Reagents: 2-Methyl-3-buten-2-ol (1.0 eq), Sodium Hydride (60% dispersion, 1.2 eq), Allyl

Bromide (1.2 eq), THF (anhydrous).

Protocol:

Suspend NaH in anhydrous THF at 0°C under Argon.

Add 2-Methyl-3-buten-2-ol dropwise. Evolution of H₂ gas will be vigorous. Stir for 30 min at

room temperature (RT) to ensure alkoxide formation.

Cool back to 0°C and add Allyl Bromide dropwise.

Reflux for 12 hours.

Workup: Quench with saturated NH₄Cl. Extract with Et₂O.[1] The product is a volatile oil;

purify via careful distillation.

Step 2: Ring-Closing Metathesis (RCM)
Formation of the dihydrofuran core using a Ruthenium carbene catalyst.

Reagents: Allyl(1,1-dimethylallyl)ether, Grubbs Catalyst 2nd Generation (0.5 mol%), DCM

(degassed).
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Mechanism: The catalyst coordinates with the terminal alkenes, releasing ethylene gas and

closing the ring to form 2,2-dimethyl-2,5-dihydrofuran.

Protocol:

Dissolve the ether in degassed DCM (0.05 M concentration to favor intramolecular

cyclization).

Add Grubbs II catalyst.

Reflux for 2–4 hours. Monitor by TLC (disappearance of starting material).

Purification: Remove solvent. Pass through a short silica plug to remove Ru residues.

Isolate the volatile liquid.

Step 3: Regioselective Hydroboration-Oxidation
This is the critical differentiation step. The gem-dimethyl group at C2 exerts steric pressure,

directing the boron atom to the less hindered C4 position (which corresponds to C3 in the

target numbering relative to the ether oxygen).

Reagents: BH₃·THF (1.0 M), NaOH (3 M), H₂O₂ (30%).

Causality: Boron adds anti-Markovnikov and away from steric bulk.

Site A (C3): Adjacent to C(Me)₂. (Blocked).

Site B (C4): Adjacent to CH₂-O. (Accessible).[2][3]

Protocol:

Cool olefin solution (THF) to 0°C. Add BH₃·THF dropwise.

Stir at RT for 2 hours.

Oxidative workup: Add NaOH followed strictly by slow addition of H₂O₂ (exothermic).

Result: 5,5-Dimethyltetrahydrofuran-3-ol.
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Step 4: Mitsunobu Thiolation
Direct conversion of the alcohol to the thiol prevents elimination reactions common with

mesylate intermediates in hindered systems.

Reagents: Triphenylphosphine (PPh₃), Diisopropyl azodicarboxylate (DIAD), Thioacetic acid

(AcSH).

Protocol:

Dissolve Alcohol and PPh₃ (1.2 eq) in anhydrous THF at 0°C.

Add Thioacetic acid (1.2 eq).

Add DIAD (1.2 eq) dropwise. The solution will turn yellow.

Stir 12 hours at RT.

Isolate the S-thioacetate intermediate via column chromatography (Hexane/EtOAc).

Step 5: Hydrolysis to Thiol
Reagents: LiAlH₄ (in THF) or NaOH (aq/MeOH).

Protocol: Treat the thioacetate with LiAlH₄ (0.5 eq) at 0°C for 30 mins. Quench with HCl (1M)

to pH 4. Extract with DCM.[4][5]

Odor Control: All waste must be treated with bleach to oxidize residual thiols.

Route B: The "Scalable" Michael Addition (Alternative)
For larger scales where chromatography is prohibitive, a Michael addition to an unsaturated

lactone is viable, though it requires careful separation of isomers.

5,5-Dimethyl-2(5H)-furanone Michael Addition
(Thioacetic Acid)

AcSH, Et3N Reduction
(LiAlH4/BF3)

C=O to CH2 Target Thiol
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Figure 2: Alternative pathway via functionalization of the lactone.

Precursor: 5,5-Dimethyl-2(5H)-furanone (Solanotone precursor).

Reaction: Conjugate addition of Thioacetic acid catalyzed by Et₃N.

Risk: This often yields the 4-mercapto isomer (adjacent to the dimethyl group) depending on

electronic control. Route A is preferred for structural certainty.

Part 3: Data Summary & Validation
Physicochemical Properties (Predicted)[1][3][5][7][8][9]

Property Value Notes

Molecular Weight 132.22 g/mol

Appearance Clear, colorless liquid Pungent sulfury/meaty odor

Boiling Point ~165-170°C
Estimated based on OH

analog (179°C)

LogP ~1.8 Lipophilic, crosses BBB

pKa (SH) ~10.5 Typical for alkyl thiols

Self-Validating Analytical Checkpoints
To ensure the protocol is working, verify these checkpoints:

RCM Step: 1H NMR must show the disappearance of terminal alkene protons (δ 5.0–6.0

ppm) and appearance of the internal alkene singlet (or tight multiplet) at δ 5.7 ppm.

Hydroboration: The appearance of a carbinol proton (CH-OH) at ~4.2 ppm is diagnostic. If

the signal is a doublet of doublets, it confirms the regiochemistry away from the quaternary

center.

Thiolation: IR spectroscopy should show the disappearance of the broad O-H stretch (3400

cm⁻¹) and appearance of the weak S-H stretch (2550 cm⁻¹).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-5-5-dimethyloxolane-3-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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